Cas no 1432680-61-9 (4-tert-butylpiperidin-3-ol;hydrochloride)

• Product Name: 4-tert-butylpiperidin-3-ol;hydrochloride
• CAS No: 1432680-61-9
• MF: C₉H₂₀ClNO
• MW: 193.714201927185
• CID: 5054136
• PubChem ID: 71758200
• Update Time: 2026-02-28

4-tert-butylpiperidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-tert-butylpiperidin-3-ol hydrochloride
• NE17110
• 4-tert-butylpiperidin-3-ol;hydrochloride

• Inchi： 1S/C9H19NO.ClH/c1-9(2,3)7-4-5-10-6-8(7)11;/h7-8,10-11H,4-6H2,1-3H3;1H
• InChI Key： BWKNTLXHSWBGFC-UHFFFAOYSA-N
• SMILES： Cl.OC1CNCCC1C(C)(C)C

Computed Properties

• Exact Mass: 193.123
• Monoisotopic Mass: 193.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on 4-tert-butylpiperidin-3-ol;hydrochloride

Comprehensive Overview of 4-tert-butylpiperidin-3-ol hydrochloride (CAS No. 1432680-61-9): Properties, Applications, and Industry Insights

4-tert-butylpiperidin-3-ol hydrochloride (CAS No. 1432680-61-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. As a derivative of piperidine, this compound combines a tert-butyl group with a hydroxylated piperidine ring, offering versatile reactivity. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug formulation and intermediate synthesis. Researchers frequently search for "4-tert-butylpiperidin-3-ol hydrochloride solubility" or "CAS 1432680-61-9 synthesis method," reflecting growing interest in its practical applications.

The molecular structure of 4-tert-butylpiperidin-3-ol hydrochloride features a stereocenter at the 3-position, prompting queries like "chiral resolution of 1432680-61-9" in scientific databases. This characteristic makes it relevant to asymmetric synthesis studies, a hot topic in green chemistry. Recent publications highlight its potential as a building block for bioactive molecules, with particular relevance to neurological and metabolic research. The compound's tertiary butyl group contributes to enhanced lipophilicity, a property often investigated in drug design forums.

Analytical data for CAS 1432680-61-9 typically includes NMR spectra (both ¹H and ¹³C), mass spectrometry profiles, and HPLC purity reports - information highly sought after in chemical procurement platforms. The pharmaceutical industry shows increasing demand for this compound, evidenced by search trends for "4-tert-butylpiperidin-3-ol hydrochloride supplier" and "GMP-grade 1432680-61-9." Its stability under various pH conditions makes it suitable for formulation studies, addressing current industry needs for robust API intermediates.

In material science applications, researchers explore the crystalline properties of 4-tert-butylpiperidin-3-ol hydrochloride, with particular interest in its hydrate formation tendencies. This aligns with broader scientific inquiries into "pharmaceutical cocrystals" and "salt selection strategies." The compound's melting point range (typically 210-215°C with decomposition) and hygroscopic nature are frequently discussed parameters in technical datasheets, crucial for process chemistry optimization.

Safety assessments of 1432680-61-9 indicate standard laboratory handling precautions, though specific queries like "4-tert-butylpiperidin-3-ol hydrochloride SDS" remain common. The compound's environmental fate and biodegradation profile represent emerging research areas, responding to the chemical industry's sustainability initiatives. Regulatory databases show increasing patent activity involving this intermediate, particularly in central nervous system drug development pipelines.

From a market perspective, 4-tert-butylpiperidin-3-ol hydrochloride occupies a niche position in fine chemical catalogs. Procurement specialists often search for "bulk quantities of CAS 1432680-61-9" alongside technical specifications. The compound's pricing trends reflect its status as a research chemical, with cost-per-gram decreasing as synthetic routes optimize - a topic frequently analyzed in industry reports on specialty chemical economics.

Advanced applications of 1432680-61-9 include its use as a ligand in catalytic systems and as a precursor for N-heterocyclic compounds. Recent conference abstracts highlight its incorporation into novel polymer matrices, addressing search trends for "functional piperidine derivatives." The scientific community continues to investigate its potential in medicinal chemistry, particularly regarding structure-activity relationships in receptor binding studies.

Quality control protocols for 4-tert-butylpiperidin-3-ol hydrochloride emphasize chromatographic purity (typically >98%) and residual solvent analysis. These parameters dominate technical discussions in online chemistry forums, where users compare "HPLC methods for 1432680-61-9." The compound's stability under accelerated degradation conditions (40°C/75% RH) makes it suitable for global distribution, a key consideration for international suppliers.

Emerging research explores the compound's potential in bioconjugation chemistry, particularly for prodrug development. This application aligns with current pharmaceutical trends toward targeted drug delivery systems. The hydrochloride salt form's improved crystallinity over the free base version remains a point of discussion in process chemistry circles, addressing frequent queries about "salt formation advantages" in API development.

In conclusion, 4-tert-butylpiperidin-3-ol hydrochloride (CAS No. 1432680-61-9) represents a versatile chemical entity with expanding applications across multiple scientific disciplines. Its unique structural features continue to inspire research into novel synthetic methodologies and functional materials, positioning it as a compound of ongoing interest in both academic and industrial settings.